N-(2-ethylphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(2-ethylphenyl)-3-(methanesulfonamido)-4-methylbenzamide
• InChI: InChI=1S/C17H20N2O3S/c1-4-13-7-5-6-8-15(13)18-17(20)14-10-9-12(2)16(11-14)19-23(3,21)22/h5-11,19H,4H2,1-3H3,(H,18,20)
• InChI Key: VCFOBSHHENLUJG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)C)NS(=O)(=O)C
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

N-(2-ethylphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide, also known as EMA401, is a small molecule drug that has been extensively studied for its potential use in the treatment of chronic pain. EMA401 is a highly selective inhibitor of the ATP-gated P2X3 ion channel, which is expressed by sensory neurons and plays a key role in the transmission of pain signals.

Mechanism of Action

N-(2-ethylphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide works by selectively blocking the P2X3 ion channel, which is expressed on sensory neurons and plays a key role in the transmission of pain signals. By blocking this channel, N-(2-ethylphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide is able to reduce the transmission of pain signals and alleviate pain.
Biochemical and Physiological Effects
N-(2-ethylphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to have minimal effects on other ion channels and receptors, suggesting that it has a high degree of selectivity for the P2X3 ion channel. In addition, N-(2-ethylphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to have a good safety profile, with no significant adverse effects reported in clinical trials.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-ethylphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide is its high degree of selectivity for the P2X3 ion channel, which makes it a valuable tool for studying the role of this channel in pain transmission. However, one limitation of N-(2-ethylphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide is that it is a small molecule drug and may not be suitable for all types of experiments.

Future Directions

There are several potential future directions for research on N-(2-ethylphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide. One area of interest is the potential use of N-(2-ethylphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide in combination with other pain medications, such as opioids, to enhance their efficacy and reduce their side effects. Another area of interest is the potential use of N-(2-ethylphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide in the treatment of other types of pain, such as migraine and fibromyalgia. Finally, further research is needed to better understand the mechanisms of action of N-(2-ethylphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide and to identify potential biomarkers that could be used to predict response to treatment.
Conclusion
N-(2-ethylphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide is a highly selective inhibitor of the P2X3 ion channel that has shown promise in preclinical and clinical studies for the treatment of chronic pain. Its selectivity and safety profile make it a valuable tool for studying the role of the P2X3 ion channel in pain transmission, and there are several potential future directions for research on this drug.

Scientific Research Applications

N-(2-ethylphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has been extensively studied for its potential use in the treatment of chronic pain. In preclinical studies, N-(2-ethylphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to be effective in reducing pain in animal models of neuropathic pain, inflammatory pain, and cancer pain. Clinical trials have also shown promising results, with N-(2-ethylphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide demonstrating efficacy in reducing pain in patients with post-herpetic neuralgia and chemotherapy-induced neuropathy.